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Compound of Interest

Compound Name: Cyclohexyl methacrylate

Cat. No.: B093084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling and management of cyclohexyl
methacrylate (CHMA) in a laboratory setting. Adherence to these guidelines is crucial for

ensuring personnel safety and maintaining a secure research environment. Cyclohexyl
methacrylate is a versatile monomer used in the synthesis of polymers for various

applications, including coatings, plastics, and textiles.[1][2][3] Understanding its chemical

properties and potential hazards is paramount for its safe use.

Chemical and Physical Properties
Cyclohexyl methacrylate is a combustible liquid that can cause skin irritation and allergic

reactions, as well as respiratory irritation.[4][5][6] It is crucial to be aware of its physical and

chemical properties to handle it safely.
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Property Value Source

CAS Number 101-43-9 [1][4]

Molecular Formula C10H16O2 [1]

Molecular Weight 168.23 g/mol [1]

Appearance Colorless to light yellow liquid [1][7][8]

Odor Ester-like, aromatic [7][8][9]

Boiling Point 68-70 °C @ 4 mmHg [1][10]

Melting Point -104 °C [9][10]

Flash Point 81 °C (177.8 °F) [5][9]

Density 0.964 g/mL at 25°C [1][10]

Vapor Pressure
0.2 mmHg @ 25 °C

(estimated)
[11]

Solubility in Water
133.1 mg/L @ 25 °C

(estimated)
[11]

Hazard Identification and Classification
Cyclohexyl methacrylate is classified as a hazardous substance. The Globally Harmonized

System (GHS) classification highlights its primary risks.

Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Acute Hazard
3 H402: Harmful to aquatic life
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Source:[4][5][12]

Below is a diagram illustrating the logical relationship of CHMA's hazard classifications.

Hazard Classifications
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Hazard classifications for Cyclohexyl Methacrylate.

Safe Handling and Storage Protocols
Proper handling and storage are critical to prevent exposure and accidents.

Engineering Controls
Ventilation: Always handle cyclohexyl methacrylate in a well-ventilated area.[4][5] A

certified chemical fume hood is required for all operations that may generate vapors or

aerosols.[13] The fume hood sash should be kept as low as possible.[13]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling CHMA.
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PPE Type Specification Rationale

Eye Protection
Tightly fitting safety goggles or

a face shield.

Protects against splashes and

vapors.[12][14]

Hand Protection

Chemical-resistant gloves

(e.g., butyl rubber, polyvinyl

alcohol).

Prevents skin contact and

potential sensitization.[13][14]

Gloves should be inspected

before use and replaced

immediately if damaged.[10]

[14]

Skin and Body Protection
Lab coat, chemical-resistant

apron, and closed-toe shoes.

Protects against accidental

spills and splashes.[5][13]

Respiratory Protection

An air-purifying respirator with

an organic vapor cartridge may

be necessary for higher

concentrations or in case of

ventilation failure.[12]

Prevents respiratory irritation

from inhaling vapors.[12]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[12]

Do not breathe vapors or mists.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

Use non-sparking tools and take precautionary measures against static discharge.[5][12]

Ground all transfer equipment to prevent electrostatic buildup.[5][12]

Containers should be kept tightly closed when not in use.[4][5]

Storage Conditions
Store in a cool, dry, and well-ventilated place, away from direct sunlight and sources of heat.

[4][5][7]
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The storage temperature should not exceed 35°C (95°F).[2]

CHMA is stabilized with an inhibitor, which requires the presence of dissolved oxygen to be

effective. Therefore, it must be stored under air, not under an inert atmosphere like nitrogen.

[2][8][9]

Ensure at least 10% headspace in the storage container.[5]

Store away from incompatible materials such as strong oxidizing agents, reducing agents,

and nitric acid.[4][7]

Risk of spontaneous polymerization exists if the material is overheated or in the presence of

oxidizing agents.[4][5]

Emergency Procedures
In the event of an emergency, follow these established protocols.

First Aid Measures
Immediate and appropriate first aid is crucial in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[6][12]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation or

a rash occurs, seek medical attention.[4][6][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[4][6][12]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. If the person is conscious, give them 200-

300 ml of water to drink. Seek immediate

medical attention.[4][12]

The following diagram outlines the first aid response workflow.
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First aid response workflow for Cyclohexyl Methacrylate exposure.

Spill and Leak Control
A prompt and safe response to spills is essential to mitigate hazards.

Experimental Protocol for Small Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated, preferably within a chemical fume hood.[6]

Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could

create sparks.[7]

Don PPE: Wear the appropriate personal protective equipment as outlined in section 3.2.
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Containment: For small spills, contain the liquid with an inert absorbent material such as

sand, silica gel, or universal binder.[7]

Absorption: Carefully apply the absorbent material over the spill, working from the outside in.

Collection: Once the liquid is fully absorbed, use non-sparking tools to collect the material

and place it into a suitable, labeled, and sealed container for disposal.[7][12]

Decontamination: Clean the spill area thoroughly with water and detergent.[4][12]

Disposal: Dispose of the contaminated waste in accordance with institutional and local

regulations for hazardous waste.[4][12]

For large spills, evacuate the area and contact the institution's environmental health and safety

(EHS) department immediately.[13]

The workflow for responding to a spill is depicted below.
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Workflow for responding to a Cyclohexyl Methacrylate spill.

Fire Fighting Measures
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Suitable Extinguishing Media: Use water spray, dry chemical powder, alcohol-resistant foam,

or carbon dioxide (CO2).[4][6][12]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The material is combustible and containers may explode when heated.[7]

Vapors are heavier than air and may travel to a source of ignition and flash back.[12]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[7][12]

Waste Disposal
Dispose of cyclohexyl methacrylate and any contaminated materials as hazardous waste.

[4]

Waste must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[10]

Do not dispose of into drains or the environment.[4][10]

Containers should be left in their original form and not mixed with other waste.[10]

Toxicological Information
Acute Toxicity: Considered to have low toxicity after a single ingestion or skin contact.[12]

Skin Corrosion/Irritation: Causes skin irritation.[6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[6]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[4][6][12]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation.[6][12]

Carcinogenicity: No components of this product at levels greater than or equal to 0.1% are

identified as probable, possible, or confirmed human carcinogens by IARC, ACGIH, NTP, or
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OSHA.[6][10]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug

development professionals can safely handle cyclohexyl methacrylate in a laboratory setting,

minimizing risks and ensuring a secure work environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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